1-Benzyl-4-hydroxyquinuclidin-1-ium 4-methylbenzenesulfonate
Overview
Description
“1-Benzyl-4-hydroxyquinuclidin-1-ium 4-methylbenzenesulfonate” is a chemical compound with the formula C21H27NO4S . It has a molecular weight of 389.51 .
Physical And Chemical Properties Analysis
The boiling point and other physical and chemical properties of “this compound” are not specified in the available sources .Scientific Research Applications
Antioxidant and Corrosion Inhibitors
1-Benzyl-4-hydroxyquinuclidin-1-ium 4-methylbenzenesulfonate has been investigated for its potential application as an antioxidant and corrosion inhibitor in lubricating oils. Specifically, compounds related to this chemical structure have demonstrated significant antioxidant activity, which is crucial for enhancing the performance and lifespan of lubricating oils in various industrial applications (Habib et al., 2014).
Environmental Monitoring
The compound's derivatives have been utilized in the environmental monitoring of industrial effluents. Techniques involving solid-phase extraction and ion-pair chromatography coupled with mass spectrometry have been developed for the detection of highly water-soluble benzene- and naphthalenesulfonates, which are commonly used in various industries. This research contributes to the understanding of pollution levels and assists in the development of strategies for environmental protection (Alonso et al., 1999).
Antimicrobial Applications
Research into the synthesis and evaluation of new quinazolone derivatives, which are structurally similar to this compound, has shown that these compounds possess promising antimicrobial properties. This opens up potential applications in the development of new antimicrobial agents, contributing to the field of medical chemistry and pharmacology (Habib et al., 2013).
Photoacid Generators
Derivatives of this compound have been explored as potential photoacid generators, which are essential components in the development of photoresists used in lithographic processes. The study of their photochemical decompositions and the pathways leading to acid generation is critical for advancements in the field of material science and photolithography (Plater et al., 2019).
Nonlinear Optical Materials
The synthesis and characterization of organic nonlinear optical crystals incorporating the structural elements of this compound have shown promising results for terahertz (THz) generation. These materials combine the optimal characteristics of known organic nonlinear optical crystals, contributing to the development of advanced THz generation technologies (Valdivia-Berroeta et al., 2018).
properties
IUPAC Name |
1-benzyl-1-azoniabicyclo[2.2.2]octan-4-ol;4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20NO.C7H8O3S/c16-14-6-9-15(10-7-14,11-8-14)12-13-4-2-1-3-5-13;1-6-2-4-7(5-3-6)11(8,9)10/h1-5,16H,6-12H2;2-5H,1H3,(H,8,9,10)/q+1;/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWFUEPOFMGWGEI-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)[O-].C1C[N+]2(CCC1(CC2)O)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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